TiFeNb10O29−δ anode for high-power and durable lithium-ion batteries†
Chemical Communications Pub Date: 2023-04-28 DOI: 10.1039/D3CC00678F
Abstract
A new Fe-substituted TiFeNb10O29−δ (TFNO) anode is proposed. TFNO possesses a defective and polycrystalline ReO3 Roth–Wadsley shear structure with a slightly larger lattice volume. Electrochemical behavior results and density functional theory (DFT) calculations show that TFNO can facilitate the kinetics of electron/Li+ transportation and demonstrates pseudocapacitive behavior. Consequently, TFNO exhibits superior high rate capacity and cycling stability compared to pristine TNO, offering 100 mA h g−1 at an ultrahigh rate of 50C and a high capacity retention of 86.7% over 1000 cycles at 10C. This work reveals that TFNO could be a promising anode material for fast-charging, stable, and safe LIBs.
Recommended Literature
- [1] Highly sensitive pork meat detection using copper(ii) tetraaza complex by electrochemical biosensor†
- [2] Polydopamine-assisted decoration of ZnO nanorods with Ag nanoparticles: an improved photoelectrochemical anode†
- [3] A density functional theory study on ethylene formation and conversion over P modified ZSM-5
- [4] A multiplex lectin-channel monitoring method for human serum glycoproteins by quantitative mass spectrometry†
- [5] Inside front cover
- [6] Nonlinear dynamical effects on reaction rates in thermally fluctuating environments†
- [7] Eu isotopic measurements with in situEu/Gd/Sm separation using O2 as a reactant gas in collision/reaction cell based MC-ICP-MS
- [8] Electrochemical fabrication of an efficient cobalt–iron oxide/graphene heterostructure by a three-electrode system for electrocatalytic oxygen evolution reaction†
- [9] Inside back cover
- [10] A versatile strategy for difunctionalization of carbon–carbon multiple bonds by photoredox catalysis
